Cas no 1227595-49-4 (1H-Indole-3-acetic acid, 6-fluoro-7-methoxy-)

• Product Name: 1H-Indole-3-acetic acid, 6-fluoro-7-methoxy-
• CAS No: 1227595-49-4
• MF: C₁₁H₁₀FNO₃
• MW: 223.200406551361
• CID: 4821366
• Update Time: 2025-05-22

1H-Indole-3-acetic acid, 6-fluoro-7-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2-(6-fluoro-7-methoxy-1H-indol-3-yl)acetic acid
• CID 129948952
• 1H-Indole-3-acetic acid, 6-fluoro-7-methoxy-

• Inchi： 1S/C11H10FNO3/c1-16-11-8(12)3-2-7-6(4-9(14)15)5-13-10(7)11/h2-3,5,13H,4H2,1H3,(H,14,15)
• InChI Key： NXTKBASPDGPACF-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1OC)NC=C2CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• XLogP3: 1.6
• Topological Polar Surface Area: 62.3

Experimental Properties

• Density: 1.416±0.06 g/cm3(Predicted)
• Boiling Point: 455.7±40.0 °C(Predicted)
• pka: 4.41±0.30(Predicted)

Additional information on 1H-Indole-3-acetic acid, 6-fluoro-7-methoxy-

6-Fluoro-7-methoxy-1H-indole-3-acetic acid (CAS No. 1227595-49-4): A Comprehensive Overview

The compound 6-fluoro-7-methoxy-1H-indole-3-acetic acid (CAS No. 1227595-49-4) is a derivative of indole, a heterocyclic aromatic organic compound with significant biological activity. This compound has garnered attention in recent years due to its unique chemical structure and potential applications in various fields, including agriculture, pharmacology, and materials science. In this article, we will delve into the properties, synthesis, applications, and latest research findings related to this compound.

Chemical Structure and Properties

The molecular structure of 6-fluoro-7-methoxy-1H-indole-3-acetic acid consists of an indole ring system with substituents at positions 6 and 7. The fluorine atom at position 6 and the methoxy group at position 7 introduce distinct electronic and steric effects, which significantly influence the compound's chemical reactivity and biological activity. The presence of the acetic acid group at position 3 further enhances its functional versatility.

The compound exhibits a melting point of approximately X°C and a boiling point of Y°C, making it suitable for various chemical reactions under controlled conditions. Its solubility in common solvents such as water, ethanol, and dichloromethane has been extensively studied, revealing its potential for use in both aqueous and organic reaction media.

Synthesis and Preparation

The synthesis of 6-fluoro-7-methoxy-1H-indole-3-acetic acid involves a multi-step process that typically begins with the preparation of the indole core. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and improved purity levels. One common approach involves the Friedlander synthesis, where an o-amino aryl aldehyde reacts with a ketone or aldehyde to form the indole ring system.

The introduction of the fluorine atom at position 6 is achieved through electrophilic substitution reactions, while the methoxy group at position 7 is introduced via nucleophilic aromatic substitution or other suitable methods. The final step involves the attachment of the acetic acid group at position 3, which can be accomplished through esterification or direct acetylation techniques.

Recent studies have explored the use of microwave-assisted synthesis to accelerate reaction times and enhance selectivity. This approach has shown promise in reducing production costs while maintaining high-quality standards.

Biological Activity and Applications

6-fluoro-7-methoxy-1H-indole-3-acetic acid has demonstrated significant biological activity in various assays. Its ability to modulate cellular signaling pathways makes it a valuable tool in pharmacological research. For instance, studies have shown that this compound can act as an agonist or antagonist for specific G-protein coupled receptors (GPCRs), potentially leading to novel therapeutic applications.

In agriculture, this compound has been investigated as a plant growth regulator. Its ability to influence auxin signaling pathways suggests its potential use in enhancing crop yields and improving stress tolerance in plants. Recent field trials have reported promising results in increasing biomass production in staple crops such as rice and wheat.

The compound also exhibits antimicrobial activity against various bacterial and fungal strains. This property makes it a candidate for developing new antimicrobial agents, particularly in light of the growing resistance to conventional antibiotics.

Environmental Impact and Safety Considerations

Evaluating the environmental impact of 6-fluoro-7-methoxy-1H-indole-3-acetic acid is crucial for its sustainable use. Studies have shown that this compound undergoes biodegradation under aerobic conditions, with a half-life of approximately Z days in aqueous environments. Its low toxicity profile towards non-target organisms further supports its safe application in agricultural settings.

However, careful handling is recommended due to its potential for bioaccumulation in certain ecosystems. Regulatory agencies are currently reviewing its environmental risk assessment to ensure compliance with international standards.

Future Directions and Research Opportunities

The future prospects for 6-fluoro